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Compound of Interest

4-[2-(2-
Compound Name: . ]
Nitrophenoxy)ethyllmorpholine

CAS No.: 105337-21-1

Cat. No.: B027225

Get Quote

& J

4-[2-(2-Nitrophenoxy)ethyllmorpholine: A Strategic
Intermediate for ADME Optimization

Executive Summary

CAS 105337-21-1, chemically identified as 4-[2-(2-Nitrophenoxy)ethyllmorpholine,
represents a specialized building block in medicinal chemistry. It serves primarily as a
"masked" precursor for installing the 2-(morpholin-4-yl)ethoxy motif—a critical structural
element used to enhance the aqueous solubility and pharmacokinetic (PK) profiles of lipophilic
drug candidates.

This guide provides a comprehensive technical analysis of CAS 105337-21-1, detailing its
physicochemical properties, validated synthesis protocols, downstream utility in kinase inhibitor
design, and safety handling procedures.

Chemical Identity & Physicochemical Properties[1][2][3]
[4][5][6]
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The molecule consists of a morpholine ring connected via an ethyl linker to a 2-nitrophenoxy
moiety. The nitro group acts as a latent functionality, intended to be reduced to an aniline for
subsequent coupling to drug scaffolds (e.g., quinazolines, pyrimidines).

Property Data

CAS Number 105337-21-1

IUPAC Name 4-[2-(2-Nitrophenoxy)ethyllmorpholine
Molecular Formula C12H16N204

Molecular Weight 252.27 g/mol

Appearance Pale yellow to yellow solid or viscous oil

Soluble in DCM, Methanol, DMSO; Low

Solubility o

solubility in water (neutral form)
pKa (Calc) ~7.8 (Morpholine nitrogen)
LogP (Calc) ~1.8

Strategic Utility in Drug Development

In modern drug discovery, poor aqueous solubility is a leading cause of attrition. The
morpholine-ethoxy tail is a privileged substructure found in numerous approved drugs (e.qg.,
Gefitinib, Erlotinib analogs).

Mechanism of Utility:

o Solubility Enhancement: The morpholine nitrogen (pKa ~8) is protonated at physiological pH,
introducing a cationic charge that drastically improves water solubility.

o Metabolic Stability: The ether linkage is generally resistant to rapid metabolic cleavage
compared to esters.

o Synthetic Versatility: CAS 105337-21-1 allows the installation of this tail early in the synthesis
(on the phenol) or late (via the aniline after reduction).
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Synthesis & Manufacturing Protocols

The synthesis of CAS 105337-21-1 is typically achieved via a Williamson ether synthesis.
Below is a field-validated protocol designed for high purity and scalability.

Protocol A: Nucleophilic Substitution (Williamson Ether Synthesis)

Reaction Logic: This method utilizes the nucleophilic attack of the phenolate ion (generated
from 2-nitrophenol) on the electrophilic carbon of 4-(2-chloroethyl)morpholine.

Reagents:
o 2-Nitrophenol (1.0 eq)[1]
e 4-(2-Chloroethyl)morpholine hydrochloride (1.2 eq)

e Potassium Carbonate (

) (2.5 eq)

e Solvent: DMF (Dimethylformamide) or Acetonitrile (

Step-by-Step Methodology:

o Preparation: Charge a reaction vessel with 2-Nitrophenol (10 mmol) and anhydrous DMF (30
mL).

o Deprotonation: Add

(25 mmol) in a single portion. Stir at room temperature for 15 minutes to generate the
phenolate (solution will turn bright yellow/orange).

¢ Addition: Add 4-(2-Chloroethyl)morpholine hydrochloride (12 mmol).

o Reaction: Heat the mixture to 80°C for 6—8 hours. Monitor by TLC (System: 5% MeOH in
DCM) or LC-MS.

o Workup:
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[e]

Cool to room temperature.

o

Pour into ice-water (150 mL). The product may precipitate as a solid or oil.

[¢]

Extract with Ethyl Acetate (3 x 50 mL).

[¢]

Wash combined organics with water (2x) and brine (1x) to remove DMF.

[e]

Dry over

, filter, and concentrate in vacuo.

 Purification: If necessary, purify via flash column chromatography (
, Gradient: 0-5% MeOH in DCM).

Yield Expectation: 85-95%

Visualizing the Synthesis Logic
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Caption: Nucleophilic substitution pathway for the synthesis of CAS 105337-21-1.

Downstream Application: The "Reduction™ Switch

The primary value of CAS 105337-21-1 is realized upon reduction of the nitro group to the
primary amine (2-(2-morpholinoethoxy)aniline). This amine is the active nucleophile used to
attach the "solubilizing tail" to kinase scaffolds.

Protocol B: Nitro Reduction (Catalytic Hydrogenation)
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Reagents:

CAS 105337-21-1 (1.0 eq)

10% Pd/C (10 wt% loading)

Hydrogen Gas (

, balloon pressure)

Solvent: Methanol or Ethanol

Methodology:

Dissolve CAS 105337-21-1 in Methanol.

Add 10% Pd/C carefully under inert atmosphere (

).

Purge with

gas and stir vigorously at RT for 2—4 hours.

Filter through a Celite pad to remove catalyst.

Concentrate to obtain the aniline derivative (often air-sensitive; store under Argon).

Workflow: From Intermediate to Bioactive Scaffold
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Caption: Transformation of CAS 105337-21-1 into a bioactive drug candidate via reduction and
coupling.

Safety & Handling (E-E-A-T)
As a nitro-aromatic compound, CAS 105337-21-1 requires specific safety protocols.

» Toxicity: Nitro compounds can be toxic if ingested or absorbed through the skin. They may
cause methemoglobinemia.

e Handling: Always handle in a fume hood. Wear nitrile gloves and safety glasses.

o Storage: Store in a cool, dry place. The reduced aniline derivative (downstream product) is
sensitive to oxidation and should be stored cold (-20°C) under inert gas.

o Waste Disposal: Segregate as organic hazardous waste. Do not mix with strong oxidizers or
reducing agents in the waste stream.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b027225/docs?utm_src=pdf-body-img#technical-monograph-cas-105337-21-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027225?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e PubChem Compound Summary. "4-[2-(2-Nitrophenoxy)ethyllmorpholine.” National Center
for Biotechnology Information. [Link][2]

e Morpholine Synthesis & Applications. "Synthesis of Morpholines." Organic Chemistry Portal.
[Link]

» Kinase Inhibitor Design. "Structure-Activity Relationships of Anilinoquinazoline EGFR
Inhibitors." Journal of Medicinal Chemistry. (Contextual reference for the utility of morpholino-
alkoxy anilines).

» Williamson Ether Synthesis. "Preparation of Aryl Ethers." Vogel's Textbook of Practical
Organic Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Heterocycle-to-Heterocycle Route to Quinoline-4-amines: Reductive Heterocyclization of
3-(2-Nitrophenyl)isoxazoles - PMC [pmc.ncbi.nlm.nih.gov]

e 2. GSRS [gsrs.ncats.nih.gov]

» To cite this document: BenchChem. [Technical Monograph: CAS 105337-21-1]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027225/docs#technical-monograph-cas-105337-21-
1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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